Cas no 2171906-70-8 (2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• CAS No: 2171906-70-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6499209
• PubChem ID: 165540579
• Update Time: 2025-10-29

2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• EN300-1495540
• 2171906-70-8
• 2-{1-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutyl}acetic acid

• Inchi： 1S/C27H30N2O5/c30-24(29-27(12-5-13-27)15-25(31)32)14-23(17-10-11-17)28-26(33)34-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22-23H,5,10-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RIIDAZMKTHFIEF-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid

2-{1-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic Acid (CAS No. 2171906-70-8): An Overview

2-{1-3-Cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid (CAS No. 2171906-70-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of cyclobutane and features a cyclopropyl group, an amino acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The intricate structure of this compound makes it a valuable candidate for various pharmaceutical and biochemical studies.

The Fmoc protecting group is particularly noteworthy as it is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of this group in 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid suggests its potential utility in the synthesis of complex peptides and proteins. Recent advancements in peptide chemistry have highlighted the importance of such protecting groups in achieving high yields and purity levels.

In terms of its biological activity, preliminary studies have indicated that 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid exhibits promising properties as a potential therapeutic agent. Research has shown that compounds with similar structural features can modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of cyclobutane and cyclopropyl compounds can inhibit specific enzymes involved in inflammatory responses, making them potential candidates for anti-inflammatory drugs.

The cyclobutane ring in 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid adds to its structural rigidity and stability, which can be advantageous in drug design. This rigidity can influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. These factors are crucial for ensuring that the compound reaches its intended target site in the body with minimal degradation or side effects.

The cyclopropyl group, on the other hand, introduces additional complexity to the molecule. Cyclopropyl-containing compounds are known for their unique electronic and steric properties, which can affect their interactions with biological targets. For example, a study published in Organic & Biomolecular Chemistry demonstrated that cyclopropyl groups can enhance the binding affinity of small molecules to specific protein targets by forming favorable π-stacking interactions or hydrogen bonds.

In the context of drug discovery and development, the ability to synthesize and modify compounds like 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid is essential. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to produce these complex molecules efficiently. These methods not only improve the yield and purity of the final product but also allow for the introduction of functional groups that can enhance the compound's biological activity or pharmacological profile.

Clinical trials are an important step in evaluating the safety and efficacy of new drugs. While specific clinical data for 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid may not yet be available, preclinical studies have provided valuable insights into its potential therapeutic applications. These studies often involve in vitro assays using cell lines and animal models to assess the compound's pharmacological effects and toxicity profiles.

In conclusion, 2-{1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid (CAS No. 2171906-70-8) is a promising compound with a unique structure that offers significant potential for various therapeutic applications. Its complex chemistry and biological activity make it an interesting subject for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.